Cas no 49552-70-7 (1,3-Dioxolane-2-butanamine)

1,3-Dioxolane-2-butanamine structure
1,3-Dioxolane-2-butanamine structure
Product Name:1,3-Dioxolane-2-butanamine
CAS No:49552-70-7
MF:C7H15NO2
MW:145.199502229691
CID:4004493
PubChem ID:22626780
Update Time:2025-04-22

1,3-Dioxolane-2-butanamine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-2-butanamine
    • DS-020910
    • MIBJULODGBNTQP-UHFFFAOYSA-N
    • 4-(1,3-dioxolan-2-yl)butan-1-amine
    • SCHEMBL4738398
    • AKOS006311542
    • 49552-70-7
    • 2-(4-aminobutyl)-1,3-dioxolane
    • Inchi: 1S/C7H15NO2/c8-4-2-1-3-7-9-5-6-10-7/h7H,1-6,8H2
    • InChI Key: MIBJULODGBNTQP-UHFFFAOYSA-N
    • SMILES: O1CCOC1CCCCN

Computed Properties

  • Exact Mass: 145.110278721g/mol
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 81.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.5Ų
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